(R)-4-Amino-3-(4-fluorophenyl)butanoic acid
Overview
Description
“®-4-Amino-3-(4-fluorophenyl)butanoic acid”, also known as β-(4-fluorophenyl)-γ-aminobutyric acid or β-(4-fluorophenyl)-GABA, is a GABA B receptor agonist . It has a molecular formula of C10H12FNO2 and a molecular weight of 197.21 .
Molecular Structure Analysis
The IUPAC name of this compound is (3R)-4-amino-3-(4-fluorophenyl)butanoic acid . Its InChI code is 1S/C10H12FNO2/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)/t8-/m0/s1 .
Physical And Chemical Properties Analysis
“®-4-Amino-3-(4-fluorophenyl)butanoic acid” appears as a white to yellow solid . It has a melting point of 239-240 °C and a boiling point of 329.1 °C at 760 mmHg . The theoretical density of this compound is 1.244 g/cm3 .
Scientific Research Applications
Medicine
In the field of medicine, ®-4-Amino-3-(4-fluorophenyl)butanoic acid is explored for its potential therapeutic properties. Its structure is similar to that of phenylalanine, suggesting it could play a role in the synthesis of bioactive peptides or as a precursor in the development of pharmaceutical compounds targeting various diseases .
Pharmacology
Pharmacologically, this compound could be significant in the synthesis of enantiomerically pure drugs due to its chiral center. It may serve as a building block in the creation of novel pharmacological agents, especially in the realm of central nervous system disorders, where fluorinated compounds often exhibit high biological activity .
Biochemistry
Biochemically, ®-4-Amino-3-(4-fluorophenyl)butanoic acid can be utilized in enzyme studies, particularly those involving amino acid metabolism. Its fluorinated phenyl group could be used to probe the specificity and mechanism of enzymes like amino acid decarboxylases or transaminases .
Neuroscience
Neuroscientific research might benefit from this compound as well. Given its structural similarity to neurotransmitter precursors, it could be used to study neurotransmitter synthesis pathways or as a potential modulator of neurotransmitter-related functions .
Organic Synthesis
In organic synthesis, ®-4-Amino-3-(4-fluorophenyl)butanoic acid can act as a versatile intermediate. Its amino acid backbone allows for various modifications, making it suitable for constructing complex organic molecules, including natural products or novel polymers .
Analytical Chemistry
Lastly, in analytical chemistry, this compound could be used as a standard or reference material in chromatographic analysis or mass spectrometry. Its unique structure allows for easy detection and quantification, which is crucial in the analysis of complex biological samples .
Mechanism of Action
Safety and Hazards
This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust or mist, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves, clothing, and eye/face protection .
properties
IUPAC Name |
(3R)-4-amino-3-(4-fluorophenyl)butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)/t8-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWHXHLDNSXLAPX-QMMMGPOBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CC(=O)O)CN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1[C@@H](CC(=O)O)CN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00557064 |
Source
|
| Record name | (3R)-4-Amino-3-(4-fluorophenyl)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00557064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-Amino-3-(4-fluorophenyl)butanoic acid | |
CAS RN |
741217-33-4 |
Source
|
| Record name | (3R)-4-Amino-3-(4-fluorophenyl)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00557064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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